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Compound of Interest

Compound Name: 4-Ethyl-3-hexanol

Cat. No.: B011189

This technical guide provides a comprehensive overview of the available thermochemical data
for 4-Ethyl-3-hexanol (CAS RN: 19780-44-0). The information is intended for researchers,
scientists, and professionals in drug development and chemical synthesis who require a
detailed understanding of the energetic properties of this branched-chain alcohol. This
document summarizes key thermochemical parameters, outlines relevant experimental
methodologies, and presents a visual representation of a common experimental setup.

Core Thermochemical Data

The following tables summarize the available quantitative thermochemical data for 4-Ethyl-3-
hexanol. It is important to note that the majority of the readily accessible data is derived from
computational estimations.

Table 1: Calculated Molar Thermochemical Properties of 4-Ethyl-3-hexanol
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Property Value Units Source

Molar Mass 130.23 g/mol [1]

Standard Gibbs Free
Energy of Formation -125.22 kJ/mol [2]
(Gas)

Enthalpy of Formation
at Standard -371.24 kJ/mol [2]
Conditions (Gas)

Enthalpy of Fusion at

N 13.52 kJ/mol [2]
Standard Conditions
Enthalpy of
Vaporization at 49.31 kJ/mol [2]

Standard Conditions

Note: The values presented in this table are calculated properties and have not been
experimentally verified in the cited literature.

Table 2: Physical Properties of 4-Ethyl-3-hexanol

Property Value Units Source
Boiling Point ~159-163 °C [3]
Melting Point ~-82 °C [3]
Density ~0.835 g/mL [3]
Vapor Pressure at

0.449 mmHg [3]
25°C
Refractive Index 1.430 - [4]

Note: These values are sourced from chemical databases and may be estimated or aggregated
from various sources.
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While experimentally determined values for the enthalpy of formation, entropy, and heat
capacity of 4-Ethyl-3-hexanol are not readily available in the public domain, the National
Institute of Standards and Technology (NIST) / Thermodynamics Research Center (TRC) Web
Thermo Tables (WTT) indicate the availability of critically evaluated data for these properties,
though access is restricted.[5]

Experimental Protocols: Determination of Enthalpy
of Combustion

The enthalpy of combustion is a critical thermochemical parameter that can be determined
experimentally through calorimetry. While specific experimental data for 4-Ethyl-3-hexanol is
not available, a general methodology for alcohols is well-established. The following protocol
describes a typical experimental setup for determining the enthalpy of combustion of a liquid
alcohol like 4-Ethyl-3-hexanol using a simple calorimeter.

Principle

A known mass of the alcohol is burned in a spirit burner, and the heat released is used to raise
the temperature of a known mass of water in a calorimeter. By measuring the temperature
change of the water, the heat absorbed by the water can be calculated. Assuming all the heat
released by the combustion is absorbed by the water, the enthalpy of combustion of the alcohol
can be determined.

Apparatus

e Spirit burner

o Copper calorimeter

e Thermometer (0.1 °C resolution)
 Digital balance (0.01 g resolution)
e Measuring cylinder

e Draught shield
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Stirrer

Clamp and stand

Procedure

Preparation: A known volume (e.g., 100 cm3) of water is measured and placed into the
copper calorimeter. The calorimeter is then placed inside a draught shield to minimize heat
loss to the surroundings.

Initial Measurements: The initial mass of the spirit burner containing 4-Ethyl-3-hexanol is
recorded. The initial temperature of the water in the calorimeter is also recorded.

Combustion: The spirit burner is placed under the calorimeter and the wick is lit. The water is
stirred continuously to ensure uniform temperature distribution.

Temperature Monitoring: The temperature of the water is monitored, and the flame is
extinguished after a significant temperature rise (e.g., 20-30 °C) has been achieved.

Final Measurements: The final temperature of the water is recorded. The final mass of the
spirit burner is immediately measured to determine the mass of alcohol consumed.

Calculations:

o The heat absorbed by the water (q) is calculated using the formula: g = m_water * c_water
* AT where:

= m_water is the mass of the water
» C_water is the specific heat capacity of water (4.184 J/g°C)
» AT is the change in temperature of the water

o The number of moles of alcohol burned is calculated from the mass of alcohol consumed
and its molar mass.

o The enthalpy of combustion (AHc) per mole of alcohol is then calculated.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b011189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

It is crucial to acknowledge that this simple calorimetric method is prone to significant heat loss
to the environment, leading to experimental values that are often lower than theoretical values.

Visualizations
Experimental Workflow for Calorimetry

The following diagram illustrates the logical workflow of the experimental procedure for
determining the enthalpy of combustion of an alcohol using a simple calorimeter.
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A flowchart of the calorimetry experiment.
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Synthesis of 4-Ethyl-3-hexanol

4-Ethyl-3-hexanol is typically synthesized through the reduction of 4-ethyl-3-hexanone. This
reaction is a standard procedure in organic chemistry.

4-Ethyl-3-hexanone

————Reduction

4-Ethyl-3-hexanol

Reducing Agent

(e.g., NaBH4 or H2/Catalyst)

Click to download full resolution via product page

Synthesis of 4-Ethyl-3-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b011189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

